2-(4-(But-3-ynyl)piperazin-1-yl)pyrimidine

• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 2-(4-but-3-ynylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C12H16N4/c1-2-3-7-15-8-10-16(11-9-15)12-13-5-4-6-14-12/h1,4-6H,3,7-11H2
• InChI Key: SODHIHXXVFWIPS-UHFFFAOYSA-N
• Canonical SMILES: C#CCCN1CCN(CC1)C2=NC=CC=N2

Description

2-(4-(But-3-ynyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C12H16N4 and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of but-3-ynyl 4-methylbenzenesulfonate (1.14 g), 2-(piperazin-1-yl)pyrimidine (1.06 g) and diisoproylethylamine (1.24 mL) in 1,2-dichloroethane (6 mL) was heated to reflux overnight. The mixture was concentrated, diluted with sat. aq. NaHCO3 (5 mL) and extracted with DCM (2×50 mL). Drying (Na2SO4) and silica gel flash chromatography (EtOAc/hexane 1:1→1:0) afforded 2-(4-(but-3-ynyl)piperazin-1-yl)pyrimidine (0.60 g).